Cas no 1257871-80-9 (4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride)

4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride is a fluorinated pyrazole derivative with a molecular formula of C12H15FN3O·HCl. This compound features a 4-fluorophenyl substituent at the 4-position and a methoxymethyl group at the 5-position of the pyrazole ring, along with an amine functionality at the 3-position. The hydrochloride salt form enhances its stability and solubility in aqueous systems, making it suitable for pharmaceutical and biochemical applications. The presence of the fluorine atom may improve metabolic stability and binding affinity in drug design. This structurally optimized pyrazole scaffold serves as a valuable intermediate for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors or GPCR-targeting compounds. Its well-defined heterocyclic core offers opportunities for further derivatization while maintaining favorable physicochemical properties.

4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride structure

1257871-80-9 structure

Product Name:4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride

CAS No:1257871-80-9

MF:C₁₁H₁₃ClFN₃O

MW:257.691824674606

CID:3047062

PubChem ID:45598997

Update Time:2025-07-02

4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride
- 1257871-80-9
- 4-(4-Fluorophenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride
- AKOS015849274
- CS-0338215
- 4-(4-fluorophenyl)-5-(methoxymethyl)-1H-pyrazol-3-amine;hydrochloride
- 4-(4-fluorophenyl)-3-(methoxymethyl)-1H-pyrazol-5-amine hydrochloride
- 4-(4-fluorophenyl)-5-(methoxymethyl)-1H-pyrazol-3-amine hydrochloride
- Inchi： 1S/C11H12FN3O.ClH/c1-16-6-9-10(11(13)15-14-9)7-2-4-8(12)5-3-7;/h2-5H,6H2,1H3,(H3,13,14,15);1H
- InChI Key： GRMPTGKERMSMJM-UHFFFAOYSA-N
- SMILES： C(C1NN=C(N)C=1C1C=CC(F)=CC=1)OC.Cl

Computed Properties

Exact Mass: 257.0731179g/mol
Monoisotopic Mass: 257.0731179g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 221
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 63.9Å²

4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	034498-500mg	4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride	1257871-80-9		500mg	3251.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	034498-500mg	4-(4-Fluoro-phenyl)-5-methoxymethyl-2H-pyrazol-3-ylamine hydrochloride	1257871-80-9		500mg	3251CNY	2021-05-07